4-Prop-2-enylpiperidine-4-carboxylic acid;hydrochloride
Description
“4-Prop-2-enylpiperidine-4-carboxylic acid;hydrochloride” is a chemical compound . It is also known as “4-ethenylpiperidine-4-carboxylic acid hydrochloride” and has a CAS Number of 2411249-48-2 . It is typically stored at room temperature and is in the form of a powder .
Physical And Chemical Properties Analysis
The physical form of “4-ethenylpiperidine-4-carboxylic acid hydrochloride” is a powder . It is stored at room temperature .Scientific Research Applications
Synthesis of Bioactive Piperidine Derivatives
Piperidine derivatives are crucial in medicinal chemistry, forming the backbone of various pharmaceuticals4-Prop-2-enylpiperidine-4-carboxylic acid;hydrochloride serves as a starting material for synthesizing bioactive piperidine derivatives . These derivatives have been explored for their potential in treating a range of diseases due to their pharmacological properties.
Development of Anticancer Agents
Research has indicated that piperidine compounds exhibit promising anticancer activities. The compound could be utilized to develop novel anticancer agents, leveraging its structural features to interact with cancer cell targets .
Creation of Antimicrobial and Antifungal Medications
The antimicrobial and antifungal applications of piperidine derivatives are well-documentedEN300-7455668 could be modified to enhance its efficacy against various bacterial and fungal strains, contributing to the fight against resistant pathogens .
Alzheimer’s Disease Research
Piperidine derivatives have shown potential in Alzheimer’s disease research, particularly as inhibitors of enzymes like beta-secretase, which is involved in the disease’s progressionEN300-7455668 may be used to synthesize inhibitors that can cross the blood-brain barrier and provide therapeutic benefits .
Analgesic and Anti-inflammatory Formulations
The compound’s derivatives can act on the central nervous system to provide analgesic effects. Additionally, their anti-inflammatory properties make them suitable candidates for developing new pain management and anti-inflammatory drugs .
Cardiovascular Drug Development
Due to the structural versatility of piperidine derivatives, EN300-7455668 could be instrumental in creating cardiovascular drugs. Its derivatives can be designed to affect various cardiovascular targets, offering potential treatments for heart diseases .
properties
IUPAC Name |
4-prop-2-enylpiperidine-4-carboxylic acid;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15NO2.ClH/c1-2-3-9(8(11)12)4-6-10-7-5-9;/h2,10H,1,3-7H2,(H,11,12);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XGWPXJQVAIJQQM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCC1(CCNCC1)C(=O)O.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.68 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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